Cas no 98141-38-9 (2-Cyano-6-methyl-4-chloropyrimidine)

• Product Name: 2-Cyano-6-methyl-4-chloropyrimidine
• CAS No: 98141-38-9
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 5809287
• PubChem ID: 45787496
• Update Time: 2023-11-17

2-Cyano-6-methyl-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-methyl-4-chloropyrimidine
• 2-Pyrimidinecarbonitrile, 4-chloro-6-methyl-
• SCHEMBL18297112
• 98141-38-9
• AKOS006329978
• DTXSID301267032
• 4-Chloro-6-methyl-2-pyrimidinecarbonitrile
• AMY19139
• 4-CHLORO-6-METHYLPYRIMIDINE-2-CARBONITRILE
• AB50819

• MDL： MFCD09607719
• Inchi： 1S/C6H4ClN3/c1-4-2-5(7)10-6(3-8)9-4/h2H,1H3
• InChI Key： RYWOTJZWYKSEKT-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C)=CC(Cl)=N1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 65 °C
• Boiling Point: 307.9±34.0 °C(Predicted)
• pka: -3.92±0.30(Predicted)